Cas no 2171661-29-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid
- 2171661-29-1
- EN300-1490027
-
- Inchi: 1S/C25H28N2O6/c1-3-20(22(28)27-21-13-32-14-25(21,2)23(29)30)26-24(31)33-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21H,3,12-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
- InChI Key: TVKRYYKTYGGXEN-UHFFFAOYSA-N
- SMILES: O1CC(C(C(=O)O)(C)C1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 722
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 114Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1490027-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1490027-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1490027-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1490027-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1490027-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1490027-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1490027-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1490027-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1490027-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 50mg |
$768.0 | 2023-09-28 | ||
| Enamine | EN300-1490027-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid |
2171661-29-1 | 100mg |
$804.0 | 2023-09-28 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid
Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic Acid (CAS No. 2171661-29-1)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid, identified by its CAS number 2171661-29-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid is characterized by its unique combination of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, an amino group, a butanamido group, and a methyloxolane ring. These structural features contribute to its diverse chemical properties and biological interactions, which are being explored in various research settings.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the Fmoc group in this compound suggests potential applications in peptide synthesis and protease inhibition, which are critical areas in drug discovery. Additionally, the methyloxolane ring introduces a level of structural complexity that can influence the compound's solubility, bioavailability, and metabolic stability.
Current research indicates that derivatives of this compound may exhibit inhibitory effects on specific enzymes and receptors involved in disease progression. For instance, studies have shown that modifications to the fluorenylmethoxycarbonyl moiety can enhance binding affinity to target proteins, thereby improving the efficacy of potential drug candidates. Furthermore, the butanamido group has been identified as a key pharmacophore in several bioactive molecules, contributing to their ability to interact with biological targets.
The methyloxolane ring, while less commonly encountered in drug-like molecules, has been explored for its potential to enhance oral bioavailability and reduce metabolic degradation. This structural feature aligns with the broader goal of developing drugs that can be administered orally and maintain their therapeutic activity over extended periods. The combination of these elements makes 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid a promising candidate for further investigation.
One of the most exciting aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs of this molecule that exhibit enhanced biological activity or improved pharmacokinetic properties. Such approaches are increasingly important in modern drug discovery, where the identification of lead compounds often relies on sophisticated computational methods.
In addition to its potential therapeutic applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid may also find utility in chemical biology studies aimed at understanding the mechanisms underlying various diseases. By studying how this compound interacts with biological targets, researchers can gain insights into the pathways involved in disease progression and identify new therapeutic strategies. This information could be particularly valuable for developing targeted therapies that address the underlying causes of complex diseases.
The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have been instrumental in facilitating the preparation of complex organic molecules like this one. These advancements have not only improved the accessibility of such compounds but also opened up new possibilities for their application in drug discovery.
The future direction of research on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid will likely focus on optimizing its pharmacological properties and exploring its potential in preclinical studies. By conducting rigorous testing in vitro and in vivo, researchers can evaluate its efficacy and safety profile before moving on to clinical trials. Such studies are essential for determining whether this compound can translate into viable therapeutic options for patients.
In conclusion, 4-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamido)-3-methyl oxolane - 3 - carboxylic acid (CAS No. 2171661 - 29 - 1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in modulating disease-related pathways make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for contributing to the development of novel therapeutics.
2171661-29-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)